BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to Ethyl 5-
cyclopropyl-1H-pyrazole-3-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

ethyl 5-cyclopropyl-1H-pyrazole-3-
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate is a heterocyclic organic compound featuring
a pyrazole core substituted with a cyclopropyl group and an ethyl carboxylate moiety. The
pyrazole scaffold is a prominent structural motif in medicinal chemistry, known for its diverse
pharmacological activities. This document provides a comprehensive overview of the chemical
properties, synthesis, and potential biological significance of ethyl 5-cyclopropyl-1H-
pyrazole-3-carboxylate, tailored for professionals in chemical and pharmaceutical research.

Chemical Structure and Properties

The chemical identity and key properties of ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate
are summarized below.

Structure:

Table 1: Chemical Identifiers and Physical Properties
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Property Value

CAS Number 133261-06-0

Molecular Formula CoH12N202

Molecular Weight 180.21 g/mol

Melting Point 90-92 °C

Boiling Point 352.0 °C (Predicted)

Density 1.256 g/cm3 (Predicted)
Synthesis

The synthesis of ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate typically proceeds via a
two-step process, beginning with the formation of a 3-ketoester intermediate, followed by a
cyclization reaction with hydrazine.

Experimental Protocol

Step 1: Synthesis of Ethyl 4-cyclopropyl-3-oxobutanoate (Intermediate)

A detailed experimental protocol for the synthesis of the precursor, ethyl 4-cyclopropyl-3-
oxobutanoate (CAS: 630399-84-7), is not readily available in the searched literature. However,
a general approach involves the acylation of a cyclopropyl methyl ketone derivative or a related
synthetic equivalent.

Step 2: Synthesis of Ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate

The following is a generalized procedure based on the synthesis of similar pyrazole derivatives.

[11[2]
e Materials:
o Ethyl 4-cyclopropyl-3-oxobutanoate

o Hydrazine hydrate
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o Glacial acetic acid

o Ethanol

e Procedure:

o

A solution of ethyl 4-cyclopropyl-3-oxobutanoate (1 equivalent) is prepared in ethanol.

o To this solution, hydrazine hydrate (1-1.2 equivalents) is added, followed by a catalytic
amount of glacial acetic acid.

o The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC)
until the starting material is consumed.

o Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

o The resulting crude product is purified by recrystallization from a suitable solvent (e.g.,
ethanol or ethyl acetate) to yield ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate as a
solid.

Potential Applications in Drug Discovery

Pyrazole derivatives are a well-established class of compounds in medicinal chemistry,
exhibiting a broad spectrum of biological activities, including anti-inflammatory, analgesic,
anticancer, and antimicrobial properties.[3][4][5] The presence of the cyclopropy! group in ethyl
5-cyclopropyl-1H-pyrazole-3-carboxylate is significant, as this moiety is often incorporated
into drug candidates to enhance metabolic stability, binding affinity, and potency.

Anti-inflammatory Activity

Many pyrazole-based compounds exert their anti-inflammatory effects through the inhibition of
cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins.[6][7]

Anticancer Activity

The anticancer mechanisms of pyrazole derivatives are diverse and can involve the inhibition
of various protein kinases, disruption of microtubule dynamics, and interaction with DNA.[4][8]
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Visualizations
Synthesis Workflow

The following diagram illustrates the general synthetic pathway to ethyl 5-cyclopropyl-1H-
pyrazole-3-carboxylate.

Step 1: Precursor Synthesis

Ethyl Acetoacetate Derivative Cyclopropyl Acylating Agent

Acylatign

Step 2: Cyclization

a1 Hydrazine Hydrate

Reaction with Hydrazine l

Ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate
(Final Product)

Click to download full resolution via product page

A generalized synthetic workflow for ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate.

Potential Mechanism of Anti-inflammatory Action

This diagram depicts a plausible mechanism of action for pyrazole derivatives as anti-
inflammatory agents through the inhibition of the COX pathway.
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Inflammatory Pathway Therapeutic Intervention
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A potential anti-inflammatory mechanism of action for pyrazole-based compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl 5-cyclopropyl-1H-
pyrazole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169076#ethyl-5-cyclopropyl-1h-pyrazole-3-
carboxylate-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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